2-Hydrazino-6-isopropyl-1,3-benzothiazole

• IUPAC Name: (6-propan-2-yl-1,3-benzothiazol-2-yl)hydrazine
• InChI: InChI=1S/C10H13N3S/c1-6(2)7-3-4-8-9(5-7)14-10(12-8)13-11/h3-6H,11H2,1-2H3,(H,12,13)
• InChI Key: XPOBNKLISUTFDN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)N=C(S2)NN
• Molecular Formula: C10H13N3S
• DSSTOX Substance ID: DTXSID401261720
• Molecular Weight: 207.30 g/mol
• CAS RN: 872696-04-3

Description

2-Hydrazino-6-isopropyl-1,3-benzothiazole is a compound belonging to the class of benzothiazole derivatives. It is employed in the spectrophotometric analysis determination of methenamine and its salts. It is also used in the detection and repair mechanism of Etheno-DNA adducts.

Molecular Structure Analysis

The molecular formula of this compound is C10H13N3S. The structure contains a total of 28 bonds, including 15 non-H bonds, 10 multiple bonds, 2 rotatable bonds, 10 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 1 N hydrazine, and 1 Thiazole.

Scientific Research Applications

Synthesis and Biological Activities

2-Hydrazino-6-isopropyl-1,3-benzothiazole and its derivatives have been synthesized and tested for various biological activities. For instance, the synthesis of benzothiazolyl hydrazones has shown significant antidiabetic and antimicrobial activities, revealing their potential in treating Type II diabetes and various infections (S. Mor et al., 2019). Another study focused on the functionalization of 2-hydrazinobenzothiazole with isatin and carbohydrates, producing compounds with promising antimicrobial and antiviral activities (K. O. Badahdah et al., 2015).

Structural Analysis and Conformation

Research on the structures of hydrazones derived from 2-hydrazinyl-1,3-benzothiazole has contributed to the understanding of their conformations and intermolecular hydrogen bonding, providing insights into the design of new molecules with desired properties (E. Lindgren et al., 2013).

Antimicrobial and Antiparasitic Agents

Derivatives of this compound have been investigated for their antimicrobial and antiparasitic properties. Some compounds have shown reasonable antinematodal or schistosomicidal activity, while others displayed antimicrobial effects against specific bacterial strains, indicating their potential in developing new therapeutic agents (M. Mahran et al., 2003).

Magnetic Resonance Imaging (MRI) Contrast Agents

The compound has also been used in the synthesis of non-ion Gd(III) complex MRI contrast agents. These agents, such as Gd(III)-DTPA-bisbenzothiazole hydrazide, have demonstrated higher longitudinal relaxivity and better signal contrast in MR images compared to conventional contrast agents, suggesting their application in enhancing MRI diagnostics (Fu-xian Wan et al., 2016).

Mechanism of Action

Target of Action

• The primary targets of HIB are not extensively documented in the literature. However, it is known that HIB forms condensation derivatives with certain compounds, including MDA (methylenedianiline) , acetoacetaldehyde , and acetylacetone (AA) . These interactions suggest that HIB may modulate specific enzymatic pathways or cellular processes involving these molecules.